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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ferric cacodylate, an

organoarsenic compound. Given its arsenic content, this substance presents significant health

risks and requires strict safety protocols. This document outlines the toxicological properties,

occupational exposure limits, handling procedures, and emergency measures associated with

ferric cacodylate and related cacodylate compounds.

Chemical and Physical Properties
Ferric cacodylate, also known as iron(III) tris(dimethylarsinate), is a yellowish, amorphous

powder.[1] It is an organoarsenic compound, and its safety profile is largely dictated by the

presence of arsenic.

Property Value Source

Chemical Formula C₆H₁₈As₃FeO₆ [1]

Molecular Weight 466.81 g/mol [1]

Appearance Yellowish, amorphous powder [1]

Synonyms
Iron tris(dimethylarsinate), Iron

cacodylate
Parchem, 2023
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Toxicological Data
The toxicity of ferric cacodylate is primarily attributed to its arsenic content. Cacodylic acid

and its salts are classified as Group A carcinogens by the U.S. Environmental Protection

Agency (EPA).[2] All forms of arsenic are considered a serious risk to human health.[2]

Acute Toxicity
Acute exposure to cacodylates can cause a range of symptoms, including a metallic or garlic

taste, poor appetite, nausea, vomiting, stomach pain, and diarrhea.[3] In severe cases,

seizures and death can occur.[3]

Compound Route Species LD50/LC50 Source

Cacodylic Acid Oral Rat 644-830 mg/kg
EXTOXNET,

1996

Sodium

Cacodylate
Oral Rat 644 mg/kg [4]

Sodium

Cacodylate
Oral Mouse 4 mg/kg [4]

Cacodylic Acid Inhalation Rat 3.9 mg/L (LC50)
EXTOXNET,

1996

Chronic Toxicity
Chronic exposure to cacodylic acid can lead to severe health effects, including damage to the

kidneys, bladder, liver, and nerves.[3] It can also cause skin problems such as hyperkeratosis,

hyperpigmentation, and skin cancers.[3] Developmental and reproductive effects, including

decreased fetal weights and reduced sperm production, have been observed in animal studies.

[3]

Occupational Exposure Limits
To minimize the risk of chronic health effects, several regulatory bodies have established

occupational exposure limits for inorganic arsenic compounds.
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Organization Limit Value Notes

OSHA
Permissible Exposure

Limit (PEL)

10 µg/m³ (8-hour

TWA)
[5][6][7]

NIOSH
Recommended

Exposure Limit (REL)

2 µg/m³ (15-minute

ceiling)
[2][5]

ACGIH
Threshold Limit Value

(TLV)

0.01 mg/m³ (8-hour

TWA)
[5][8]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

5 mg/m³ [9]

TWA: Time-Weighted Average

Signaling Pathways of Arsenic-Induced Toxicity
Arsenic exerts its toxic effects through various molecular mechanisms, primarily by inducing

oxidative stress and interfering with cellular signaling pathways. This leads to a cascade of

events culminating in cell damage and apoptosis.

Caption: Arsenic-induced oxidative stress and downstream signaling pathways.

Experimental Protocols for Safe Handling
Strict adherence to safety protocols is mandatory when working with ferric cacodylate and

other arsenic-containing compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is the first line of defense against exposure.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Engineering Controls
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Chemical Fume Hood: All work with ferric cacodylate that could generate dust or aerosols

must be conducted in a certified chemical fume hood.[10]

Ventilation: Ensure adequate general laboratory ventilation.

Designated Area: Establish a designated area for working with arsenic compounds, clearly

marked with warning signs.[10][11]

Handling and Storage
Avoid Dust Formation: Handle ferric cacodylate carefully to avoid generating dust.[10]

Weighing: Use a balance inside a fume hood or a glove box for weighing.

Storage: Store ferric cacodylate in a cool, dry, well-ventilated area in a tightly sealed,

labeled container.[11] Keep it separate from incompatible materials such as strong acids and

oxidizing agents.[4][11]

Transport: When transporting within the laboratory, use a secondary container.

Spill and Emergency Procedures
Minor Spills: For small spills, carefully moisten the material to prevent dust from becoming

airborne.[4] Use a HEPA-filtered vacuum for cleanup.[4] Do not dry sweep.[4] Place the

collected material in a sealed container for hazardous waste disposal.

Major Spills: Evacuate the area immediately and contact the institution's environmental

health and safety department.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal
All waste containing ferric cacodylate, including contaminated labware, PPE, and spill

cleanup materials, must be disposed of as hazardous waste.[11] Collect all arsenic-containing

waste in clearly labeled, sealed containers.[11] Follow all institutional, local, and national

regulations for hazardous waste disposal.

Conclusion
Ferric cacodylate is a highly toxic compound that requires stringent safety measures to

prevent exposure. By understanding its toxicological properties and adhering to the detailed

handling and safety protocols outlined in this guide, researchers and scientists can minimize

the risks associated with its use. A proactive approach to safety, including proper training, the

consistent use of personal protective equipment, and adherence to established procedures, is

paramount for the safe handling of this and all arsenic-containing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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